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Compound of Interest

Compound Name: Picric acid

Cat. No.: B1683659 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers

This guide provides critical, step-by-step procedures for the safe handling, operation, and

disposal of picric acid, a compound that, while valuable in research, presents significant

hazards if managed improperly. Adherence to these protocols is paramount for ensuring the

safety of all laboratory personnel and maintaining a secure research environment.

Personal Protective Equipment (PPE) and Exposure
Limits
Proper selection and consistent use of Personal Protective Equipment (PPE) are the first line of

defense against the hazards of picric acid. The following table summarizes the required PPE

and the established occupational exposure limits.
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Personal Protective Equipment (PPE) Requirement and Specifications

Hand Protection

Nitrile or neoprene gloves are recommended.

Latex gloves are not effective and should not be

used. For spills or handling pure solid, double-

gloving is advised.[1][2]

Eye Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory.[2][3]

A face shield may be required for procedures

with a high risk of splashing.[4]

Body Protection

A lab coat with fully extended sleeves is

required.[1][2] For larger quantities or spill

cleanup, a chemical-resistant apron should be

worn.[3]

Footwear
Closed-toe shoes must be worn at all times in

the laboratory.

Respiratory Protection

Work with picric acid must be conducted in a

certified chemical fume hood to minimize

inhalation exposure.[2][3]

Occupational Exposure

Limits
Limit Agency

Permissible Exposure Limit

(PEL)

0.1 mg/m³ (8-hour Time-

Weighted Average)[3][5]
OSHA

Recommended Exposure Limit

(REL)

0.1 mg/m³ (10-hour Time-

Weighted Average)[2][5]
NIOSH

Short-Term Exposure Limit

(STEL)

0.3 mg/m³ (15-minute

exposure)[2][5]
NIOSH

Threshold Limit Value (TLV)
0.1 mg/m³ (8-hour Time-

Weighted Average)[5][6]
ACGIH

Immediately Dangerous to Life

or Health (IDLH)
75 mg/m³[7][8] NIOSH
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Experimental Protocol: Safe Handling of Picric Acid
This protocol outlines the essential steps for safely handling picric acid in a laboratory setting.

1. Preparation and Pre-Handling Inspection:

Training: All personnel must be trained on the hazards of picric acid and the procedures

outlined in this guide and the specific Safety Data Sheet (SDS).

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly.[2]

[3]

Gather Materials: Assemble all necessary PPE, non-metal (e.g., ceramic or plastic) spatulas,

and waste containers before starting work.[1]

Inspect Picric Acid Container:

NEVER handle a container of picric acid if it appears dry, has crystal formation around

the cap, or is more than two years old.[1][9] If any of these conditions are observed, do not

touch the container and contact your institution's Environmental Health and Safety (EHS)

department immediately.[1][9]

For containers in good condition, check the water content. Picric acid must be kept wet,

with a minimum of 10-30% water by weight, to remain safe.[4][10][11] It should have the

consistency of a wet paste or slurry.[4]

2. Handling and Use:

Work in a Fume Hood: All manipulations of picric acid must be performed within a chemical

fume hood.[2][3]

Don Appropriate PPE: Wear the required PPE as detailed in the table above.

Dispensing: Use only non-metal spatulas to handle solid picric acid.[1] Metal spatulas can

form shock-sensitive metal picrates.[1]

Container Handling:
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After dispensing, carefully clean the threads of the container and the cap with a damp

cloth to remove any residual picric acid before sealing.[1]

Securely close the container.

3. Storage:

Keep it Wet: Regularly check the water content of the picric acid and add distilled water as

needed to maintain a wet paste.[1]

Labeling: All containers of picric acid must be clearly labeled with the date received and the

date opened.[1]

Storage Location: Store in a cool, dry, well-ventilated area away from heat, flames, and

incompatible materials such as metals, bases, and reducing agents.[1]

Operational and Disposal Plans
A clear plan for routine operations and the disposal of picric acid waste is crucial for long-term

safety.

Spill Response:

Small Spills (inside a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with a wet absorbent material. Do not allow the

spilled material to dry.[7]

Carefully collect the absorbent material using non-metal tools and place it in a designated,

labeled waste container with added water.[7]

Clean the spill area with soap and water.

Large Spills or Spills Outside a Fume Hood:

Evacuate the area immediately.
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Alert your supervisor and contact your institution's EHS department.

Disposal Plan:

Waste Collection: All picric acid waste, including contaminated materials from spills and

routine use, must be collected in a clearly labeled, non-metal container.[5] The waste must

be kept wet with an excess of water.[9]

Contact EHS: Contact your institution's EHS department for pickup and disposal of picric
acid waste. Do not dispose of picric acid down the drain or in regular trash.[1]

Dehydrated Picric Acid: If a container of picric acid is found to be dry, do not attempt to

dispose of it yourself. Contact your EHS department immediately for specialized disposal

procedures.[9]

Visualizing Safe Practices
To further clarify the procedural flow, the following diagrams illustrate the key decision points

and steps for handling and disposing of picric acid.
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Start: Need to use Picric Acid

1. Preparation:
- Ensure training is complete
- Verify fume hood function

- Gather all PPE and non-metal tools

End of Procedure

2. Inspect Picric Acid Container

Container is wet (>10% water)
and less than 2 years old

Safe

Container is dry, has crystals,
or is expired

Unsafe

3. Handling in Fume Hood:
- Wear full PPE

- Use non-metal spatulas
- Clean container threads before closing

STOP! Do Not Touch!
Contact EHS Immediately

4. Storage:
- Keep container tightly sealed and wet

- Store in a cool, dry, ventilated area
- Label with received and opened dates

Click to download full resolution via product page

Caption: Workflow for the safe handling of picric acid.
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Start: Picric Acid for Disposal

Assess Container Condition

Container is wet
(>10% water)

Safe

Container is dry, has crystals,
or is expired

Unsafe

Collect in a labeled, non-metal
waste container with excess water

STOP! Do Not Handle!
Contact EHS for specialized disposal

Request hazardous waste pickup
from EHS

End of Disposal Process

Click to download full resolution via product page

Caption: Decision-making process for the disposal of picric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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